1-benzyl-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole

• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-benzyl-2-[(3-methoxyphenoxy)methyl]benzimidazole
• InChI: InChI=1S/C22H20N2O2/c1-25-18-10-7-11-19(14-18)26-16-22-23-20-12-5-6-13-21(20)24(22)15-17-8-3-2-4-9-17/h2-14H,15-16H2,1H3
• InChI Key: LGDSFAZHFKCNBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC2=NC3=CC=CC=C3N2CC4=CC=CC=C4

Description

1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE is a synthetic organic compound belonging to the benzimidazole family Benzimidazoles are known for their diverse biological activities and applications in medicinal chemistry

Preparation Methods

The synthesis of 1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl chloride and a suitable base.

Attachment of the Methoxyphenoxy Methyl Group: The methoxyphenoxy methyl group can be attached through an etherification reaction involving 3-methoxyphenol and a suitable alkylating agent.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions. Common reagents include halogens, alkylating agents, and nucleophiles.

Major products formed from these reactions depend on the specific conditions and reagents used, but they generally involve modifications to the benzimidazole core or the substituent groups.

Scientific Research Applications

1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE has several scientific research applications, including:

Medicinal Chemistry: The compound’s benzimidazole core makes it a potential candidate for drug development, particularly for its antimicrobial, antiviral, and anticancer properties.

Biological Studies: It can be used as a probe or ligand in biological assays to study enzyme interactions, receptor binding, and cellular pathways.

Material Science: The compound’s unique structure may be explored for applications in material science, such as the development of organic semiconductors or photonic materials.

Mechanism of Action

The mechanism of action of 1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE involves its interaction with specific molecular targets and pathways. The benzimidazole core can interact with various enzymes and receptors, potentially inhibiting their activity or modulating their function. The methoxyphenoxy methyl group may enhance the compound’s binding affinity and specificity for certain targets, contributing to its biological effects.

Comparison with Similar Compounds

1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE can be compared with other benzimidazole derivatives, such as:

• 2-[(2-METHOXYPHENOXY)METHYL]-1H-BENZIMIDAZOLE
• 1-BENZYL-2-[(4-METHOXYPHENOXY)METHYL]-1H-BENZIMIDAZOLE
• 2-[(3-METHOXYPHENOXY)METHYL]-1H-BENZIMIDAZOLE

These compounds share a similar benzimidazole core but differ in their substituent groups, which can influence their chemical properties and biological activities. The unique combination of the benzyl group and methoxyphenoxy methyl group in 1-BENZYL-2-[(3-METHOXYPHENOXY)METHYL]-1H-1,3-BENZODIAZOLE may confer distinct advantages in terms of binding affinity, specificity, and overall biological activity.